Cas no 1807247-17-1 (Methyl 3-cyano-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-4-(trifluoromethoxy)benzoate
• CAS No: 1807247-17-1
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4951286
• Update Time: 2025-06-08

Methyl 3-cyano-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H6F3NO3/c1-16-9(15)6-2-3-8(7(4-6)5-14)17-10(11,12)13/h2-4H,1H3
• InChI Key： WLMKIQYMRLAXNY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OC)=CC=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-4-(trifluoromethoxy)benzoate

Methyl 3-cyano-4-(trifluoromethoxy)benzoate (CAS No. 1807247-17-1): A Comprehensive Overview

Methyl 3-cyano-4-(trifluoromethoxy)benzoate, identified by its CAS number 1807247-17-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoate core substituted with a cyano group at the 3-position and a trifluoromethoxy group at the 4-position, has garnered attention due to its versatile applications in drug discovery and molecular design.

The structural motif of Methyl 3-cyano-4-(trifluoromethoxy)benzoate makes it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both electron-withdrawing (cyano) and electron-donating (trifluoromethoxy) groups imparts unique electronic and steric properties, which are crucial for modulating biological activity. These characteristics have positioned this compound as a key building block in the development of novel therapeutic entities.

In recent years, there has been a surge in research focusing on the synthesis and application of fluorinated aromatic compounds. The trifluoromethoxy group, in particular, is renowned for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. Consequently, derivatives of benzoate bearing this substitution pattern have become increasingly prevalent in clinical trials and preclinical studies.

One of the most compelling aspects of Methyl 3-cyano-4-(trifluoromethoxy)benzoate is its utility in constructing complex molecular architectures. The benzoate scaffold serves as a robust platform for further functionalization, allowing chemists to explore diverse chemical space. This flexibility has enabled the development of a wide array of analogs with tailored properties, each designed to optimize specific biological endpoints.

Recent advancements in synthetic methodologies have further underscored the importance of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have streamlined the synthesis of fluorinated benzoates, making them more accessible for industrial-scale production. These innovations have not only accelerated the discovery process but also facilitated the rapid deployment of novel compounds into therapeutic pipelines.

The pharmaceutical industry has been particularly keen on exploring the potential of Methyl 3-cyano-4-(trifluoromethoxy)benzoate as a precursor for next-generation drugs. Its structural features are well-suited for targeting a broad spectrum of diseases, including oncology, inflammation, and central nervous system disorders. Preclinical studies have demonstrated promising results when this compound is incorporated into drug candidates, highlighting its therapeutic promise.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. The unique electronic properties conferred by the trifluoromethoxy group make it an attractive candidate for designing advanced materials with tailored optical and electronic characteristics. Similarly, its incorporation into agrochemical formulations has shown potential in enhancing crop protection agents.

The synthesis of Methyl 3-cyano-4-(trifluoromethoxy)benzoate involves well-established organic chemistry protocols, ensuring high yields and purity levels. Key steps typically include nucleophilic aromatic substitution reactions followed by esterification to introduce the methyl group at the carboxyl position. These procedures are optimized for scalability, making it feasible to produce large quantities for industrial applications.

The safety profile of this compound is another critical consideration. While it does not exhibit significant toxicity or environmental hazards under standard handling conditions, appropriate precautions must be taken to ensure safe laboratory practices. Standard personal protective equipment (PPE), such as gloves and lab coats, is recommended when handling this substance.

Looking ahead, the future prospects for Methyl 3-cyano-4-(trifluoromethoxy)benzoate appear exceptionally bright. Ongoing research efforts are focused on expanding its applications into new therapeutic areas and developing more efficient synthetic routes. Collaborative initiatives between academia and industry are expected to drive innovation further, unlocking new possibilities for this versatile compound.